Cas no 222319-05-3 (2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene)

• Product Name: 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene
• CAS No: 222319-05-3
• MF: C₄₇H₃₆N₂
• MW: 628.802151679993
• MDL: MFCD11110702
• CID: 244353
• PubChem ID: 354334246
• Update Time: 2025-05-28

2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-2,7-diamine,9,9-dimethyl-N2,N7-di-1-naphthalenyl-N2,N7-diphenyl-
• 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene
• 9,9-Dimethyl-2,7-bis[N-(1-naphthyl)-N-phenylamino]fluorene
• 9,9-dimethyl-2-N,7-N-dinaphthalen-1-yl-2-N,7-N-diphenylfluorene-2,7-diamine
• 9,9-DIMETHYL-2,7-BIS[N-(NAPHTHALEN-1-YL)-N-PHENYLAMINO]FLUORENE
• 9H-Fluorene-2,7-diamine,9,9-dimethyl-N,N'-di-1-naphthalenyl-N,N'-diphenyl-(9CI)
• 9H-Fluorene-2,7-diamine,9,9-dimethyl-N2,N7-di-1-naphthalenyl-N2,N7-diphenyl
• D3402
• DMFL-NPB
• 9,9-Dimethyl-N,N'-di(1-naphthyl)-N,N'-diphenyl-9H-fluorene-2,7-diamine
• n,n'-bis(naphthalen-1-yl)-n,n'-bis(phenyl)-2,7-diamino-9,9-dimethylfluorene
• 9,9-Dimethyl-N2,N7-di(naphthalen-1-yl)-N2,N7-diphenyl-9H-fluorene-2,7-diamine
• N,N'-Bis(naphthalen-1-yl)-N,N'-bis(phenyl)-9,9-dimethyl-fluorene
• 9,9-Dimethyl-N,N'-di(1-naphthyl)-N,N'-diphenyl-9H-fluorene-
• DTXSID30609580
• 9, 9-dimethyl-2-N, 7-N-dinaphthalen-1-yl-2-N, 7-N-diphenylfluorene-2, 7-diamine
• CS-0146352
• SCHEMBL4084514
• 9,9-Dimethyl-N~2~,N~7~-di(naphthalen-1-yl)-N~2~,N~7~-diphenyl-9H-fluorene-2,7-diamine
• AS-39334
• AKOS027327722
• B4926
• 222319-05-3
• XIA31905
• YSWG749
• 9,9-Dimethyl-N,N(2)-di(1-naphthyl)-N,N(2)-diphenyl-9H-fluorene-2,7-diamine
• MFCD11110702
• 9,9-Dimethyl-N,N'-di(1-naphthyl)-N,N'-diphenyl-9H-fluorene-2,7-diamine, 98% (HPLC)
• 9,9-dimethyl-N2,N7-bis(1-naphthyl)-N2,N7-diphenyl-fluorene-2,7-diamine
• 9,9-DIMETHYL-N2,N7-BIS(NAPHTHALEN-1-YL)-N2,N7-DIPHENYLFLUORENE-2,7-DIAMINE

• MDL： MFCD11110702
• Inchi： 1S/C47H36N2/c1-47(2)43-31-37(48(35-19-5-3-6-20-35)45-25-13-17-33-15-9-11-23-39(33)45)27-29-41(43)42-30-28-38(32-44(42)47)49(36-21-7-4-8-22-36)46-26-14-18-34-16-10-12-24-40(34)46/h3-32H,1-2H3
• InChI Key： KJEQVQJWXVHKGT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1=CC=CC2C=CC=CC1=2)C1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 628.28800
• Monoisotopic Mass: 628.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 13.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 265-270 °C
• PSA: 6.48000
• LogP: 13.23890

2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene

Comprehensive Overview of 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene (CAS No. 222319-05-3)

2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene, identified by its CAS No. 222319-05-3, is a high-performance organic compound widely utilized in advanced material science and optoelectronic applications. This compound belongs to the fluorene derivatives family, known for their exceptional thermal stability, high charge carrier mobility, and tunable photophysical properties. Researchers and industries are increasingly focusing on such materials due to their potential in next-generation organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs).

The molecular structure of 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene features a central 9,9-dimethylfluorene core, symmetrically substituted with N-(1-naphthyl)anilino groups at the 2,7-positions. This design enhances its conjugation length and intramolecular charge transfer, making it an excellent candidate for hole-transporting materials (HTMs). Recent studies highlight its role in improving device efficiency and longevity in flexible electronics, a rapidly growing sector driven by demand for wearable technology and foldable displays.

One of the most searched topics in material science is "sustainable organic semiconductors". 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene aligns with this trend, as its synthesis can be optimized to reduce hazardous byproducts, addressing environmental concerns. Additionally, its compatibility with solution-processable techniques lowers production costs, a key factor for scalable manufacturing. Users often inquire about "alternatives to inorganic semiconductors", and this compound offers a viable solution with comparable performance metrics.

In the context of AI-driven material discovery, CAS No. 222319-05-3 has been featured in computational studies predicting novel optoelectronic materials. Machine learning models trained on fluorene derivatives have identified its potential for blue-emitting OLEDs, a segment where efficiency and color purity remain challenges. This intersection of computational chemistry and experimental validation underscores the compound's relevance in cutting-edge research.

From an industrial perspective, 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene is gaining traction in printed electronics, where inkjet printing of organic semiconductors is revolutionizing large-area device fabrication. FAQs like "how to improve OLED lifespan" often cite derivatives like this as critical to reducing degradation mechanisms. Its high glass transition temperature (Tg) and morphological stability under thermal stress make it a preferred choice for long-lasting applications.

In summary, 2,7-Bis[N-(1-naphthyl)anilino]-9,9-dimethylfluorene (CAS No. 222319-05-3) exemplifies the synergy between molecular engineering and practical innovation. As the demand for energy-efficient displays and eco-friendly electronics grows, this compound is poised to play a pivotal role in shaping the future of organic electronics. Its adaptability to both academic research and industrial applications ensures continued interest and exploration in the years to come.